
An In-depth Technical Guide to the
Physicochemical Properties of

Benzylphenylephrone

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:

1-(3-Hydroxyphenyl)-2-

[methyl(phenylmethyl)amino]ethan

-1-one

CAS No.: 56917-44-3

Cat. No.: B1581084

Get Quote

Introduction
Benzylphenylephrone, known formally as 2-[benzyl(methyl)amino]-1-(3-

hydroxyphenyl)ethanone, is a significant chemical entity primarily recognized in the

pharmaceutical industry as a key intermediate in the synthesis of phenylephrine and as a

specified impurity, "Phenylephrine Related Compound E," in pharmacopeial monographs.[1][2]

A thorough understanding of its physicochemical properties is paramount for researchers,

scientists, and drug development professionals to ensure the quality, stability, and safety of

pharmaceutical products containing phenylephrine. This guide provides a comprehensive

overview of the known physicochemical characteristics of Benzylphenylephrone, outlines

experimental protocols for its analysis, and discusses its synthesis and stability considerations.
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Benzylphenylephrone is an aromatic ketone and a tertiary amine. The molecule incorporates a

benzoyl group attached to a phenyl ring, with a benzyl and a methyl group on the amine

function. It is most commonly available and handled as its hydrochloride salt to improve its

stability and handling characteristics.[3]

Molecular Structure:

Caption: Chemical structure of Benzylphenylephrone.

Physicochemical Properties
A comprehensive summary of the key physicochemical properties of Benzylphenylephrone is

presented below. It is important to note that most of the available experimental data pertains to

the hydrochloride salt.
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Property Value Source

IUPAC Name
2-[benzyl(methyl)amino]-1-(3-

hydroxyphenyl)ethanone
[4]

Synonyms

Benzylphenylephrone,

Phenylephrine Related

Compound E, 1-(3-

Hydroxyphenyl)-2-

[methyl(phenylmethyl)amino]et

hanone

[2][3]

CAS Number
56917-44-3 (free base),

71786-67-9 (hydrochloride)
[4][5]

Molecular Formula
C₁₆H₁₇NO₂ (free base),

C₁₆H₁₈ClNO₂ (hydrochloride)
[1][4]

Molecular Weight
255.31 g/mol (free base),

291.77 g/mol (hydrochloride)
[3][4]

Appearance Crystalline solid/powder [1][6]

Melting Point 202-203 °C (hydrochloride) [7]

Boiling Point
420.6 °C at 760 mmHg

(Predicted)
[7]

Solubility

Data for Benzylphenylephrone

is not readily available. The

related compound,

phenylephrine hydrochloride,

is freely soluble in water and

ethanol.[8][9]

N/A

pKa
Experimental data not

available.
N/A

logP (XLogP3)
3.50890 (hydrochloride,

calculated)
[7]

Topological Polar Surface Area

(TPSA)
40.54 Å² [10]
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Storage Conditions
2-8°C, protected from light and

moisture.[3][11]

Synthesis and Potential Impurities
Benzylphenylephrone is synthesized as an intermediate in the production of phenylephrine. A

common synthetic route involves the reaction of m-hydroxyacetophenone.[6] The general

pathway can be visualized as follows:

m-Hydroxyacetophenone
Protection of

phenolic hydroxyl group
(e.g., Benzoylation)

m-Benzoyloxyacetophenone Bromination ω-Bromo-m-benzoyloxyacetophenone Amination with
N-methylbenzylamine Protected Benzylphenylephrone Hydrolysis

(Debenzoylation) Benzylphenylephrone

Click to download full resolution via product page

Caption: Generalized synthesis pathway for Benzylphenylephrone.

Given this synthetic route, potential impurities in Benzylphenylephrone could include starting

materials such as m-hydroxyacetophenone, unreacted intermediates like ω-bromo-m-

benzoyloxyacetophenone, and by-products from side reactions. The presence of these

impurities can significantly impact the physicochemical properties of the final product and must

be carefully controlled and monitored.

Spectroscopic and Chromatographic
Characterization
Accurate characterization of Benzylphenylephrone is crucial for its use as a reference standard

and in pharmaceutical development.

UV-Visible Spectroscopy
Specific experimental UV-Vis spectral data for Benzylphenylephrone is not widely published.

However, based on its chemical structure, which contains a substituted benzene ring

chromophore, it is expected to absorb in the UV region. For the related compound,

phenylephrine, UV absorption maxima are observed at approximately 216 nm and 276 nm. A
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UV spectrophotometric method for phenylephrine hydrochloride has been developed using

methanol as a solvent, with a sharp peak observed at 203 nm.[12]

Infrared (IR) Spectroscopy
An experimental IR spectrum for Benzylphenylephrone is not readily available in the cited

literature. However, based on its functional groups, the following characteristic absorption

bands would be expected:

O-H stretch (phenolic): A broad band around 3200-3600 cm⁻¹

C-H stretch (aromatic and aliphatic): Bands in the range of 2850-3100 cm⁻¹

C=O stretch (ketone): A strong, sharp band around 1680 cm⁻¹

C=C stretch (aromatic): Bands in the region of 1450-1600 cm⁻¹

C-N stretch (tertiary amine): A band in the range of 1000-1250 cm⁻¹

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed experimental ¹H and ¹³C NMR spectra for Benzylphenylephrone are not available in

the searched literature. The expected chemical shifts can be predicted based on its structure,

which would be a valuable exercise for structural confirmation.

High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC is the most common analytical technique for the separation and

quantification of phenylephrine and its related compounds, including Benzylphenylephrone

(Phenylephrine Related Compound E).[13] A stability-indicating HPLC method is essential for

monitoring the purity of phenylephrine and quantifying its impurities.

Experimental Protocol: HPLC Analysis of
Benzylphenylephrone
The following is a representative HPLC method suitable for the analysis of

Benzylphenylephrone, adapted from published methods for phenylephrine and its related

compounds.[13][14]
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Objective: To develop and validate a precise, accurate, and specific RP-HPLC method for the

determination of Benzylphenylephrone (Phenylephrine Related Compound E).

Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Data acquisition and processing software

Reagents and Materials:

Benzylphenylephrone Hydrochloride Reference Standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Potassium dihydrogen phosphate (analytical grade)

Orthophosphoric acid (analytical grade)

Water (HPLC grade)

Chromatographic Conditions:

Mobile Phase: A gradient mixture of a phosphate buffer and an organic solvent is typically

used. For example, a mixture of 0.025 M potassium dihydrogen phosphate buffer (pH

adjusted to 6.0) and acetonitrile.[15]

Flow Rate: 1.0 mL/min

Column Temperature: 25 °C

Detection Wavelength: 220 nm or 270 nm[14][16]

Injection Volume: 20 µL
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Procedure:

Buffer Preparation: Prepare a 0.025 M solution of potassium dihydrogen phosphate in HPLC

grade water. Adjust the pH to 6.0 with dilute orthophosphoric acid or a suitable base.

Standard Solution Preparation: Accurately weigh a suitable amount of Benzylphenylephrone

Hydrochloride Reference Standard and dissolve it in the mobile phase to prepare a stock

solution of known concentration. Prepare a series of working standard solutions by diluting

the stock solution with the mobile phase.

Sample Solution Preparation: Prepare the sample solution containing Benzylphenylephrone

at a concentration within the linear range of the method using the mobile phase as the

diluent.

Chromatographic Analysis: Equilibrate the column with the mobile phase for at least 30

minutes. Inject the standard and sample solutions into the chromatograph and record the

chromatograms.

Quantification: Identify the Benzylphenylephrone peak based on its retention time. Calculate

the amount of Benzylphenylephrone in the sample by comparing the peak area with that of

the standard solution.
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Caption: A typical workflow for the HPLC analysis of Benzylphenylephrone.
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Stability and Degradation
Specific stability-indicating studies for Benzylphenylephrone are not extensively documented in

the public domain. However, as an impurity of phenylephrine, its formation and stability are

critical in the context of phenylephrine drug product stability. Forced degradation studies on

phenylephrine have shown that it is susceptible to degradation under oxidative and photolytic

conditions.[17] Given the structural similarities, it is plausible that Benzylphenylephrone may

also exhibit sensitivity to light and oxidizing agents. The phenolic hydroxyl group and the

ketone functionality are potential sites for oxidative degradation.

Conclusion
Benzylphenylephrone is a compound of significant interest in the pharmaceutical sciences,

primarily due to its role as an impurity and synthetic precursor to phenylephrine. This guide has

consolidated the available physicochemical data for Benzylphenylephrone, highlighting its

chemical identity, key properties, and analytical characterization methods. While a foundational

understanding of its properties exists, particularly for the hydrochloride salt, there remain gaps

in the experimental data for properties such as pKa, solubility, and detailed spectral

characterization. The provided HPLC protocol offers a robust starting point for its quantification.

Further research into its stability and degradation pathways will be beneficial for ensuring the

quality and safety of phenylephrine-containing pharmaceuticals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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